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Compound of Interest

Compound Name: Cyclo(L-Leu-D-Pro)

Cat. No.: B15598050 Get Quote

For immediate reference, treat Cyclo(L-Leu-D-Pro) as a potentially hazardous chemical and

adhere to your institution's and local environmental regulations for chemical waste disposal.[1]

This guide provides essential safety and logistical information for the proper disposal of

Cyclo(L-Leu-D-Pro). Given that specific hazard data for this compound is limited, it is critical to

follow standard laboratory safety protocols and treat the substance with caution. The

toxicological properties have not been thoroughly investigated.[2] This procedure is designed

for researchers, scientists, and drug development professionals to ensure a safe and compliant

disposal process.

Chemical and Physical Properties
While detailed data for Cyclo(L-Leu-D-Pro) is not extensively available, the properties of its

stereoisomers provide a useful reference. The following table summarizes key data for related

compounds.
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Property Value Source

Chemical Formula C₁₁H₁₈N₂O₂ PubChem[3]

Molecular Weight 210.27 g/mol PubChem[4]

Appearance White to Off-White Solid ChemicalBook[5]

Melting Point
163-165 °C (for Cyclo(L-Leu-L-

Pro))
ChemicalBook[5]

Solubility
Methanol: 50 mg/ml (for

Cyclo(L-Leu-L-Pro))
Cayman Chemical[6]

Storage Temperature
-20°C or 2-8°C (Inert

atmosphere)

Cayman Chemical,

ChemicalBook[5][6]

Pre-Disposal Safety Precautions
Before beginning the disposal process, ensure the following safety measures are in place:

Consult Safety Data Sheet (SDS): Always check for an SDS from your chemical supplier. If a

specific SDS for Cyclo(L-Leu-D-Pro) is unavailable, refer to the SDS for its stereoisomers

like Cyclo(L-Leu-L-Pro) and handle it with the same level of caution.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves, when handling Cyclo(L-Leu-D-Pro).[2][7]

Work in a Ventilated Area: If there is a risk of generating dust or aerosols, conduct all

handling and preparation for disposal within a fume hood or a well-ventilated area to

minimize inhalation exposure.[2]

Step-by-Step Disposal Protocol
The disposal of Cyclo(L-Leu-D-Pro) must comply with all local, state, and federal regulations.

The following is a general procedural guide.

Step 1: Waste Identification and Classification
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Characterize the Waste: All materials containing Cyclo(L-Leu-D-Pro) must be classified as

chemical waste.[1] This includes the pure compound, solutions, and any contaminated

labware (e.g., pipette tips, weighing paper, gloves).

Assess the Waste Form: Determine if the waste is in solid or liquid form.

Step 2: Waste Segregation and Collection
Proper segregation is crucial for safe and compliant disposal.[1]

Solid Waste:

Place unused or expired Cyclo(L-Leu-D-Pro) powder into a clearly labeled, sealed

container designated for solid chemical waste.[8]

Collect contaminated disposable items in a separate, clearly labeled waste bag or

container.[8]

Liquid Waste:

Collect all solutions containing Cyclo(L-Leu-D-Pro) in a dedicated, sealed, and chemically

compatible waste container.[8]

Do not mix with other incompatible chemical waste streams.[1]

Step 3: Labeling Waste Containers
Properly label all waste containers with the following information:[8][9]

The words "Hazardous Waste" or "Chemical Waste," as per your institution's guidelines.

The full chemical name: "Cyclo(L-Leu-D-Pro)".

The approximate quantity or concentration of the waste.

The date of accumulation.

Any known hazards (e.g., "Caution: Toxicological properties not fully investigated").
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Step 4: Storage of Waste
Store the labeled waste containers in a designated, secure area away from general

laboratory traffic.[8]

This area should be well-ventilated and have secondary containment to prevent spills.

Step 5: Arranging for Final Disposal
Contact your Environmental Health & Safety (EHS) Office: Your institution's EHS department

is the primary resource for guidance on chemical waste disposal.[9] They will provide specific

instructions and arrange for the pickup and disposal by a licensed hazardous waste

contractor.

Do Not Dispose Down the Drain or in Regular Trash: Never dispose of Cyclo(L-Leu-D-Pro)
or its containers in the regular trash or wash it down the sink.[1][9] This can lead to

environmental contamination and is likely a violation of regulations.

Step 6: Decontamination of Labware
Triple Rinse: Any reusable labware that has come into contact with Cyclo(L-Leu-D-Pro)
must be decontaminated by triple-rinsing with a suitable solvent.

Collect Rinsate: The rinsate from the decontamination process must be collected and treated

as hazardous liquid waste.[1] Add it to the appropriate labeled waste container.

Final Cleaning: After triple-rinsing and collecting the rinsate, the labware can be washed

according to standard laboratory procedures.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Cyclo(L-Leu-D-Pro).
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Caption: Disposal decision workflow for Cyclo(L-Leu-D-Pro).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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